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Compound of Interest

Compound Name:
Deoxyfuconojirimycin

hydrochloride

Cat. No.: B1139675 Get Quote

For Immediate Use by Laboratory Personnel

This document provides essential safety and logistical information for the handling and disposal

of Deoxyfuconojirimycin hydrochloride. Adherence to these guidelines is critical for ensuring

a safe laboratory environment and maintaining the integrity of your research.

Deoxyfuconojirimycin hydrochloride is a potent and selective inhibitor of α-L-fucosidases

and requires careful handling to minimize exposure risk.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent accidental exposure when

handling Deoxyfuconojirimycin hydrochloride. The following table summarizes the required

PPE.
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from dust

particles.[1]

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

Prevents inhalation of the

powdered compound.

Body Protection Laboratory coat
Protects skin and clothing from

accidental spills.

Safe Handling and Storage
Proper handling and storage are crucial for maintaining the stability of Deoxyfuconojirimycin
hydrochloride and ensuring the safety of laboratory personnel.

Engineering Controls:

Handle in a well-ventilated area.[1] For procedures that may generate dust, use a fume

hood.

General Hygiene:

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Limit all unnecessary personal contact.[1]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep the container tightly closed.

Store away from incompatible materials, such as strong oxidizing agents.[1]
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Emergency Procedures
Spills:

Minor Spills: For small spills, use dry clean-up procedures and avoid generating dust.[1]

Sweep or vacuum the material and place it in a clean, dry, sealable, and labeled container

for disposal.[1]

Major Spills: In the event of a major spill, clear the area of all personnel and move upwind.[1]

Alert emergency responders and inform them of the location and nature of the hazard.[1]

Control personal contact by using the appropriate protective equipment, including a dust

respirator.[1]

First Aid:

Eye Contact: Immediately flush eyes with fresh running water.[1] Ensure complete irrigation

by keeping eyelids apart and away from the eye.[1] If pain persists, seek medical attention.

[1]

Skin Contact: Wash the affected area with soap and water.

Inhalation: If dust is inhaled, remove the individual from the contaminated area.[1]

Encourage the patient to blow their nose to ensure a clear breathing passage.[1] If irritation

or discomfort persists, seek medical attention.[1]

Ingestion: If swallowed, immediately give a glass of water.[1] First aid is not generally

required, but if in doubt, contact a Poisons Information Center or a doctor.[1]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[1]

Unused Product: Dispose of unused material as hazardous waste. Contact a licensed

professional waste disposal service for proper disposal.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.
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General Guidance: Do not allow the product to enter drains. Consult with your institution's

Waste Management Authority for specific disposal guidelines.[1]

Experimental Workflow and Safety Protocol
The following diagram illustrates the standard workflow for safely handling

Deoxyfuconojirimycin hydrochloride from receipt to disposal.
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Safe Handling and Disposal Workflow for Deoxyfuconojirimycin Hydrochloride
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Caption: This diagram outlines the procedural steps for the safe handling of

Deoxyfuconojirimycin hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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